Cas no 76784-33-3 (cis-1-Benzylpyrrolidine-3,4-diol)

• Product Name: cis-1-Benzylpyrrolidine-3,4-diol
• CAS No: 76784-33-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 548521
• PubChem ID: 13320307
• Update Time: 2025-04-19

cis-1-Benzylpyrrolidine-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,1-(phenylmethyl)-, (3R,4S)-rel-
• (3R,4R)-(-)-1-Benzyl-3,4-pyrrolidindiol
• (3R,4R)-1-BENZYLPYRROLIDINE-3,4-DIOL
• EN300-120692
• (3S,4R)-1-benzylpyrrolidine-3,4-diol
• 76784-33-3
• CS-0133663
• 1346224-27-8
• (3R,4S)-(-)-1-BENZYL-3,4-PYRROLIDINDIOL
• 3,4-Pyrrolidinediol, 1-(phenylmethyl)-, (3R,4S)-rel-
• rel-(3R,4S)-1-Benzylpyrrolidine-3,4-diol
• QJRIUWQPJVPYSO-PHIMTYICSA-N
• cis-1-benzylpyrrolidine-3,4-diol
• 76783-60-3
• 3,4-Pyrrolidinediol,1-(phenylmethyl)-,(3R,4S)-rel-
• AKOS006284554
• (3R,4S)-1-benzylpyrrolidine-3,4-diol
• CHEMBL4529260
• SCHEMBL5155562
• cis-1-Benzylpyrrolidine-3,4-diol

• Inchi： 1S/C11H15NO2/c13-10-7-12(8-11(10)14)6-9-4-2-1-3-5-9/h1-5,10-11,13-14H,6-8H2/t10-,11+
• InChI Key： QJRIUWQPJVPYSO-PHIMTYICSA-N
• SMILES： O[C@H]1CN(CC2C=CC=CC=2)C[C@H]1O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Melting Point: 94-100 °C
• PSA: 43.70000
• LogP: 0.16190

cis-1-Benzylpyrrolidine-3,4-diol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines